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Compound of Interest

5-Chloro-2-ethoxypyridine-4-
Compound Name:

boronic acid
CAS No.: 1882041-03-3
Cat. No.: B6304247

Get Quote

Part 1: Executive Technical Summary

5-Chloro-2-ethoxypyridine-4-boronic acid (CAS: 1882041-03-3) is a functionalized
heterocyclic organoboron compound primarily utilized in palladium-catalyzed cross-coupling
reactions (Suzuki-Miyaura). Its structural uniqueness lies in the 2-ethoxy substituent, which
modulates the electronics of the pyridine ring, and the 5-chloro handle, which offers orthogonal

reactivity for subsequent functionalization.

This guide moves beyond standard compliance to address the stability challenges inherent to
electron-rich pyridine boronic acids, specifically protodeboronation and boroxine (anhydride)

formation.

Part 2: Chemical Identity & Physical Properties

The "Fingerprint" of the molecule.
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Specification

Chemical Name

5-Chloro-2-ethoxypyridine-4-boronic acid

CAS Number 1882041-03-3
Molecular Formula C7H9sBCINO3
Molecular Weight 201.42 g/mol

Physical State

Solid (Powder)

Color White to off-white
N Soluble in DMSO, Methanol; sparingly soluble in
Solubility
water
SMILES CCOC1=CC(=C(C=N1)Cl)B(O)O

Structural Class

Heteroaryl Boronic Acid

Part 3: Hazard Assessment & Safety Framework

Causality-Driven Safety Analysis: Understanding the "Why" behind the GHS codes.

This compound is classified under GHS Category Warning for Irritation.[1] The boronic acid

moiety is a Lewis acid, capable of reversible covalent bonding with diols (e.g., carbohydrates

on mucous membranes), leading to irritation.

lassificati hlefa]

Hazard Code Description

Mechanism of Action

Lewis acid interaction with

H315 Causes skin irritation ) ) ]
epidermal proteins/moisture.
) S pH-dependent irritation upon
H319 Causes serious eye irritation ] ]
contact with ocular fluid.
Physical irritation of mucosal
H335 May cause respiratory irritation  linings by fine dust

particulates.
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Precautionary Strategy (P-Codes)

e P261: Avoid breathing dust/fume.[2] (Use local exhaust ventilation).
e P280: Wear protective gloves/eye protection.[2] (Nitrile gloves >0.11mm recommended).

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses.[]

Part 4: Critical Handling & Stability Protocols

Expertise & Experience: Preventing Degradation

Unlike simple phenylboronic acids, pyridine boronic acids are prone to specific degradation
pathways. The 2-ethoxy group is electron-donating, increasing electron density on the ring.
While this stabilizes the C-B bond against some oxidation, it can facilitate protodeboronation
under acidic conditions or high temperatures.

Storage Integrity (The "Dry-Cold" Rule)

Boronic acids spontaneously dehydrate to form cyclic trimers called boroxines (anhydrides).
This is a reversible equilibrium driven by heat and removing water.

e Protocol: Store at 2—-8°C in a tightly sealed container.
o Why: Low temperature slows the kinetics of dehydration and oxidation.

o Atmosphere: Argon or Nitrogen backfill is recommended to prevent oxidative deborylation
(replacement of B(OH)z2 with OH).

Self-Validating QC Protocol (NMR)

Before committing this reagent to a high-value GMP synthesis, you must validate its purity.
Boroxines often appear as broad peaks or shifted baselines.

Standard 1H NMR (DMSO-d6) Expectations:

e Boronic Acid Protons: Broad singlet around 8.0-9.0 ppm (2H). Note: If this integrates to <2H
or is missing, the sample has dehydrated to the boroxine.
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e Pyridine Protons: Two distinct singlets (due to 2,4,5-substitution pattern isolating the H's).
o H-3 (between Ethoxy and Boron): ~7.0-7.5 ppm.
o H-6 (adjacent to Nitrogen): ~8.0-8.5 ppm (deshielded).

o Ethoxy Group: Quartet (~4.3 ppm) and Triplet (~1.3 ppm).

Part 5: Application Workflow (Suzuki-Miyaura
Coupling)

Contextualizing the reagent in drug discovery.

The primary utility of 5-Chloro-2-ethoxypyridine-4-boronic acid is as the nucleophilic partner
in Suzuki coupling. The 5-chloro substituent is generally unreactive under standard Suzuki
conditions (Pd(PPhs)s, Na2CO3), allowing for chemoselective coupling at the 4-position.

Visualized Catalytic Cycle & Workflow

The following diagram illustrates the standard workflow, highlighting where this specific SDS
subject enters the cycle.
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Reagent Prep
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Caption: Suzuki-Miyaura workflow showing the entry point of the boronic acid nucleophile into

the catalytic cycle.

Part 6: Emergency Response & Disposal

Authoritative protocols for spill and waste management.
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Emergency First Aid

 Inhalation: Move to fresh air. If wheezing characterizes, seek medical attention (respiratory
irritation).

o Skin Contact: Wash with soap and water.[2] Do not use organic solvents (ethanol/acetone)
as they may increase transdermal absorption.

o Eye Contact: Flush continuously with water for 15 minutes.[2] The Lewis acidity can cause
stinging; isotonic saline is preferred if available.

Ecological & Disposal Considerations

Boron compounds can be phytotoxic in high concentrations.

o Waste Stream: Segregate into Solid Organic Waste or Halogenated Organic Waste (due to
the Chlorine atom).

o Destruction: High-temperature incineration equipped with scrubbers (to capture HCl and
Boron oxides).

e Do not dispose of via sink/drain.

Part 7: Lifecycle Management Diagram

From Receipt to Disposal: A Logic Flow for Safety.

Storage Synthesis
Pass (2-8°C, Dry) (Fume Hood)

Receipt & Log QC Check Fail (Degraded)

—
) —p . Disposal
(CAS: 1882041-03-3) (IH NMR) B (Halogenated Waste)

Click to download full resolution via product page

Caption: Operational lifecycle of the reagent ensuring safety and data integrity.

References

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC448770010&productDescription=3-CHLORO-2-METHOXYPYRIDI+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC448770010&productDescription=3-CHLORO-2-METHOXYPYRIDI+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b6304247/docs?utm_src=pdf-body-img#technical-safety-handling-guide-5-chloro-2-ethoxypyridine-4-boronic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6304247?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki—
Miyaura coupling. Chemical Society Reviews, 43(1), 412-443.

e Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication
Standard: Safety Data Sheets. Retrieved March 6, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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